Cas no 15381-65-4 (2-Propanone, 1-(2-benzoxazolyl)-)

• Product Name: 2-Propanone, 1-(2-benzoxazolyl)-
• CAS No: 15381-65-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1328402
• PubChem ID: 11019375
• Update Time: 2025-04-20

2-Propanone, 1-(2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-benzoxazolyl)-
• G75601
• 1-(2-Benzoxazolyl)-2-propanone
• 15381-65-4
• MFCD10690668
• AKOS006035252
• SY355630
• CHEMBL299696
• 1-(2-benzoxazolyl)propan-2-one

• Inchi： 1S/C10H9NO2/c1-7(12)6-10-11-8-4-2-3-5-9(8)13-10/h2-5H,6H2,1H3
• InChI Key： KEWLPDGOLVBIAG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CC(C)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1